Cas no 876716-04-0 (methyl({[1-(propan-2-yl)piperidin-4-yl]methyl})amine)

• Product name: methyl({[1-(propan-2-yl)piperidin-4-yl]methyl})amine
• CAS No: 876716-04-0
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• MDL: MFCD07643229
• CID: 3158148
• PubChem ID: 7219819

methyl({[1-(propan-2-yl)piperidin-4-yl]methyl})amine Chemical and Physical Properties

Names and Identifiers

• (1-Isopropyl-piperidin-4-ylmethyl)-methyl-amine
• methyl({[1-(propan-2-yl)piperidin-4-yl]methyl})amine
• N-Methyl-1-(1-methylethyl)-4-piperidinemethanamine (ACI)
• CS-0341336
• N-methyl-1-(1-propan-2-ylpiperidin-4-yl)methanamine
• ALBB-011867
• AKOS003237457
• LS-03720
• EN300-231728
• 876716-04-0
• SCHEMBL3816722
• STK346998
• SB39283
• N-methyl-1-[1-(propan-2-yl)piperidin-4-yl]methanamine
• [(1-isopropylpiperidin-4-yl)methyl]methylamine
• 1-(1-isopropylpiperidin-4-yl)-N-methylmethanamine
• MFCD07643229

• MDL： MFCD07643229
• Inchi： 1S/C10H22N2/c1-9(2)12-6-4-10(5-7-12)8-11-3/h9-11H,4-8H2,1-3H3
• InChI Key： PFFLQCTXCLXCHH-UHFFFAOYSA-N
• SMILES： N(CC1CCN(C(C)C)CC1)C

Computed Properties

• Exact Mass: 170.178298710g/mol
• Monoisotopic Mass: 170.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 221.3±8.0 °C at 760 mmHg
• Flash Point: 66.8±9.4 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

methyl({[1-(propan-2-yl)piperidin-4-yl]methyl})amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl({[1-(propan-2-yl)piperidin-4-yl]methyl})amine

Methyl({[1-(Propan-2-Yl)piperidin-4-Yl]Methyl})Amine: A Comprehensive Overview

Methyl({[1-(propan-2-yl)piperidin-4-yl]methyl})amine, commonly referenced by its CAS number 876716-04-0, is a chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of amines, specifically a tertiary amine, and its structure incorporates a piperidine ring with a propan-2-yl substituent and a methyl group attached to the nitrogen atom. The compound's name can be broken down into its constituent parts: "methyl" refers to the -CH3 group, "piperidin" indicates the six-membered saturated ring with one nitrogen atom, and "propan-2-yl" denotes the isopropyl group attached to the piperidine ring.

Recent studies have highlighted the importance of understanding the synthesis and properties of methyl({[1-(propan-2-yl)piperidin-4-yl]methyl})amine. Researchers have explored various synthetic pathways to produce this compound efficiently, often employing methods such as nucleophilic substitution or reductive amination. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the product, which is crucial for applications in pharmaceuticals and agrochemicals.

The structural features of methyl({[1-(propan-2-yl)piperidin-4-yl]methyl})amine make it an attractive candidate for use in drug design. Piperidine derivatives are well-known for their ability to modulate receptor activity, and the presence of an isopropyl group enhances the compound's lipophilicity, potentially improving its bioavailability. Recent research has focused on evaluating the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are critical for determining its suitability as a drug candidate.

In addition to its pharmaceutical applications, methyl({[1-(propan-2-yl)piperidin-4-yl]methyl})amine has shown promise in agrochemicals. Its ability to interact with specific targets in plant systems has led to investigations into its potential as a herbicide or fungicide. Field trials have demonstrated that this compound exhibits selective activity against certain pests while maintaining low toxicity to non-target organisms, making it a sustainable option for crop protection.

The environmental impact of methyl({[1-(propan-2-y l)piperidin-4-y l]methyl})amine has also been a topic of recent research. Studies have assessed its biodegradability under various conditions, revealing that it undergoes rapid degradation in aerobic environments, reducing its persistence in the environment. This finding aligns with global efforts to develop eco-friendly chemicals that minimize ecological disruption.

From a toxicological perspective, methyl({[1-(propan-2-y l)piperidin -4-y l]methyl})amine has been subjected to rigorous safety assessments. Acute and chronic toxicity studies have been conducted in laboratory animals, providing insights into its safety profile. These studies have demonstrated that the compound exhibits low toxicity when administered at recommended doses, further supporting its potential for use in both therapeutic and agricultural applications.

Looking ahead, ongoing research is focused on optimizing the synthesis of methyl({[1-(propan -2-y l)piperidin -4-y l]methyl})amine while exploring novel applications across diverse industries. Collaborative efforts between academic institutions and industry partners are expected to yield further advancements in understanding this compound's properties and expanding its utility.

In conclusion, methyl({[1-(propan -2-y l)piperidin -4-y l]methyl})amine (CAS No: 876716 -04 -0) stands out as a versatile chemical entity with significant potential across multiple domains. Its unique structure, coupled with favorable pharmacokinetic and environmental profiles, positions it as a valuable asset in modern chemical research and development.